Cas no 132343-13-6 (2-Hydroxy-2-methyl-4-pentenoic acid)

• Product Name: 2-Hydroxy-2-methyl-4-pentenoic acid
• CAS No: 132343-13-6
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 2112887
• PubChem ID: 11768597
• Update Time: 2025-06-08

2-Hydroxy-2-methyl-4-pentenoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-4-Pentenoic acid
• 4-Pentenoic acid, 2-hydroxy-2-methyl-
• 2-Hydroxy-2-methyl-4-pentenoic acid

• Inchi： 1S/C6H10O3/c1-3-4-6(2,9)5(7)8/h3,9H,1,4H2,2H3,(H,7,8)
• InChI Key： NQRZSIPZBAMEPO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC=C

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 2-Hydroxy-2-methyl-4-pentenoic acid

2-Hydroxy-2-methyl-4-pentenoic acid (CAS No. 132343-13-6): A Comprehensive Overview

2-Hydroxy-2-methyl-4-pentenoic acid (CAS No. 132343-13-6) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its distinct chemical structure, which includes a hydroxyl group, a methyl group, and a double bond, making it a versatile building block for the synthesis of more complex molecules.

The chemical structure of 2-Hydroxy-2-methyl-4-pentenoic acid is particularly noteworthy. It consists of a five-carbon chain with a hydroxyl group and a methyl group attached to the second carbon atom, and a double bond between the fourth and fifth carbon atoms. This configuration imparts specific chemical properties that make it valuable in various synthetic pathways. The presence of the hydroxyl group allows for reactions such as esterification and ether formation, while the double bond can undergo addition reactions, making this compound a useful intermediate in organic synthesis.

Recent research has highlighted the potential of 2-Hydroxy-2-methyl-4-pentenoic acid in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a precursor for the synthesis of drugs with anti-inflammatory and anti-cancer properties. For instance, researchers at the University of California have demonstrated that derivatives of 2-Hydroxy-2-methyl-4-pentenoic acid exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. These findings suggest that this compound could be a valuable starting material for the development of new therapeutic agents.

In addition to its pharmaceutical applications, 2-Hydroxy-2-methyl-4-pentenoic acid has also been explored for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of polymers with specific properties. For example, researchers at the Massachusetts Institute of Technology have developed polymers derived from 2-Hydroxy-2-methyl-4-pentenoic acid that exhibit enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

The synthesis of 2-Hydroxy-2-methyl-4-pentenoic acid has been extensively studied to optimize yield and purity. Various methods have been reported in the literature, including Grignard reactions, aldol condensations, and Wittig reactions. One common approach involves the reaction of 2-methylbutanal with an appropriate nucleophile followed by oxidation to form the carboxylic acid. The choice of synthetic route depends on factors such as cost, scalability, and environmental impact.

From an analytical perspective, accurate characterization of 2-Hydroxy-2-methyl-4-pentenoic acid is crucial for ensuring its quality and purity. Techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to analyze this compound. These methods provide detailed information about the molecular structure and purity, which is essential for both research and industrial applications.

The safety profile of 2-Hydroxy-2-methyl-4-pentenoic acid is another important consideration. While this compound is not classified as hazardous or toxic under current regulations, proper handling and storage practices are recommended to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 2-Hydroxy-2-methyl-4-pentenoic acid (CAS No. 132343-13-6) is a versatile organic compound with significant potential in various fields. Its unique chemical structure makes it an attractive building block for synthetic chemistry, while its biological activity suggests promising applications in pharmaceuticals and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.